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Compound of Interest

Compound Name: Ethyl Cinnamate

Cat. No.: B161841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, toxicity, and handling of ethyl
cinnamate. The information is compiled from various safety data sheets and scientific literature

to ensure a comprehensive resource for laboratory and research applications.

Chemical and Physical Properties
Ethyl cinnamate is an ester of cinnamic acid and ethanol, naturally present in the essential oil

of cinnamon.[1] It is characterized by a fruity and balsamic odor.[1]
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Property Value Source

Chemical Formula C₁₁H₁₂O₂ [2][3][4]

Molecular Weight 176.21 g/mol [2][3][4]

CAS Number 103-36-6 [2][3][5]

Appearance Colorless to pale yellow liquid [2][3][4]

Boiling Point 271-273°C [2][4]

Melting Point 6.5 - 7.5°C [6]

Flash Point >93.3°C to 135°C [2][7]

Density ~1.046 g/cm³ at 25°C [2][4]

Solubility

Insoluble in water; soluble in

ethanol, ether, and essential

oils.

[2][4]

Toxicological Data
The toxicological profile of ethyl cinnamate suggests low acute toxicity. However, some

sources indicate it may be harmful if swallowed and can cause skin and eye irritation.[5][8]

Toxicity
Endpoint

Species Route Value Source

LD50 Rat Oral 4,000 mg/kg [9][10][11]

LD50 Mouse Oral 4,000 mg/kg [2][12]

LD50 Rabbit Dermal >5,000 mg/kg [2][9][10][11]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity:

Carcinogenicity: Ethyl cinnamate is not listed as a carcinogen by ACGIH, IARC, NTP, or

OSHA.[2][5][11][13]
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Germ Cell Mutagenicity: No data available to classify.[3][9][10]

Reproductive Toxicity: No data available to classify.[10]

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of ethyl cinnamate are not

extensively published. However, standardized OECD guidelines are typically followed for such

assessments.

Acute Oral Toxicity (OECD 423)
This method is designed to assess the acute toxic class of a substance.[14]

Test Animals: Typically, female rats are used.[14]

Housing and Fasting: Animals are housed in standard conditions with a 12-hour light/dark

cycle.[14] Food is withheld overnight before dosing.[14]

Dosing: The test substance is administered orally by gavage in a stepwise procedure.[14]

The starting dose is selected from a series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg).[14]

Observation: Animals are observed for mortality and clinical signs for up to 14 days.[14]

Body weight is recorded weekly.[14]

Endpoint: The absence or presence of mortality at a given step determines the next dose

level. The results allow for classification of the substance according to the Globally

Harmonised System (GHS).[14]

Acute Dermal Toxicity (Based on OECD 402)
This test assesses the potential for a substance to cause toxicity through dermal exposure.

Test Animals: The albino rabbit is the preferred species.

Preparation: The fur on the dorsal area of the animal is clipped 24 hours before the test.

Application: The test substance is applied uniformly over a shaved area of approximately

10% of the body surface for 24 hours.
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Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

Body weight is recorded weekly, and any skin lesions are noted.

Endpoint: The LD50 is calculated based on the mortality observed at different dose levels.

Skin Irritation/Corrosion (OECD 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.[15][16]

Test Animals: Albino rabbits are typically used.[15]

Application: A single dose of 0.5 mL (for liquids) or 0.5 g (for solids) is applied to a small area

of the skin under a semi-occlusive patch for 4 hours.[15][16]

Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after

patch removal.[17] Observations may continue for up to 14 days to assess the reversibility of

any effects.[15]

Endpoint: The severity of skin reactions is scored. The substance is classified based on the

mean scores for erythema and edema.[17]

Eye Irritation/Corrosion (OECD 405)
This test assesses the potential of a substance to cause eye irritation or damage.[13][18]

Test Animals: Albino rabbits are the preferred species.[13]

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye.[13] The other eye serves as a control.[13]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for effects

on the cornea, iris, and conjunctiva.[13][19] The observation period can be extended up to 21

days to evaluate the reversibility of lesions.[19]

Endpoint: Lesions are scored, and the substance is classified based on the severity and

reversibility of the ocular reactions.[13]

Skin Sensitization (OECD 406)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20210701%2FP-21-0176%2F2%2F09022526804c78df_15.Skin+Irritation+to+the+Rabbit_Redacted.pdf
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20210701%2FP-21-0176%2F2%2F09022526804c78df_15.Skin+Irritation+to+the+Rabbit_Redacted.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This test determines the potential of a substance to cause skin sensitization.[8][20]

Test Animals: The guinea pig is the animal of choice.[12]

Induction Phase: The test animals are initially exposed to the test substance through

intradermal injection and/or epidermal application.[8][12]

Challenge Phase: After a rest period of 10-14 days, the animals are exposed to a challenge

dose of the substance.[8][12]

Observation: The skin reactions at the challenge site are observed and graded.

Endpoint: The incidence and severity of skin reactions in the test group are compared to a

control group to determine the sensitization potential.[12]

In Vitro Mammalian Chromosomal Aberration Test
(OECD 473)
This test identifies substances that cause structural chromosome aberrations in cultured

mammalian cells.[1][21][22]

Cell Cultures: Established cell lines (e.g., Chinese Hamster Ovary - CHO cells) or primary

cell cultures are used.[1][21]

Exposure: Cell cultures are exposed to at least three concentrations of the test substance,

with and without metabolic activation.[21]

Metaphase Arrest: After exposure, cells are treated with a metaphase-arresting substance.

[21]

Analysis: Chromosomes are examined microscopically for structural aberrations.[21]

Endpoint: A substance is considered positive if it induces a statistically significant, dose-

dependent increase in chromosomal aberrations.[23]

Signaling Pathways and Experimental Workflows
VEGFR2 Signaling Pathway Inhibition
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Recent studies suggest that ethyl cinnamate may exert anti-angiogenic effects by attenuating

the Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) signaling pathway.[9] This

pathway is crucial for endothelial cell proliferation, migration, and survival, which are key

processes in angiogenesis.[24] Ethyl cinnamate has been shown to inhibit the

phosphorylation of VEGFR2 and its downstream signaling components.[9]
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Caption: Ethyl Cinnamate's inhibition of VEGFR2 signaling.
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General Chemical Safety Assessment Workflow
The safety assessment of a chemical like ethyl cinnamate follows a structured workflow to

identify hazards and determine risks.

Chemical Safety Assessment Workflow

Hazard Identification
(Physicochemical, Toxicological)

Dose-Response Assessment
(Establish LD50, NOAEL)

Risk Characterization
(Integrate Hazard, Dose-Response, and Exposure)

Exposure Assessment
(Route, Duration, Frequency)

Risk Management
(Control Measures, PPE, SOPs)

Click to download full resolution via product page

Caption: General workflow for chemical safety assessment.

Handling and Safety Guidelines
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if exposure limits are

exceeded or if irritation or other symptoms are experienced.[2] In a well-ventilated area,
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respiratory protection may not be required under normal use.[6]

Handling
Wash thoroughly after handling.[2]

Use only in a well-ventilated area.[2]

Avoid contact with eyes, skin, and clothing.[2]

Avoid ingestion and inhalation.[2]

Storage
Keep container tightly closed when not in use.[2][9]

Store in a cool, dry, well-ventilated area away from incompatible substances.[2][9]

Incompatible materials include acids, bases, oxidizing agents, and reducing agents.[2][9][10]

First Aid Measures
In case of eye contact: Flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical aid.[2]

In case of skin contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid if irritation develops or persists.[2]

If inhaled: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[2]

If swallowed: Never give anything by mouth to an unconscious person. Get medical aid. Do

NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or

water.[2][9]

Spills and Disposal
Spills/Leaks: Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it

in a suitable container for disposal.[2] Provide ventilation.[2]
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Disposal: Dispose of waste in accordance with local, regional, and national regulations.[24]

Do not let the product enter drains.[9]

Fire Fighting Measures
Extinguishing Media: Use water spray, dry chemical, chemical foam, or alcohol-resistant

foam.[2][9]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[2] Hazardous decomposition products include carbon

monoxide and carbon dioxide.[2][9][10]

Protective Equipment: Wear a self-contained breathing apparatus in pressure-demand,

MSHA/NIOSH (approved or equivalent), and full protective gear.[2]

This guide is intended for informational purposes for trained professionals. Always refer to the

specific Safety Data Sheet (SDS) for the most current and detailed information before handling

ethyl cinnamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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